Cas no 7494-44-2 (Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate)

• Product Name: Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate
• CAS No: 7494-44-2
• MF: C₂₇H₂₄O₈
• MW: 476.474668502808
• CID: 581610
• PubChem ID: 329767168
• Update Time: 2025-04-19

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate Chemical and Physical Properties

Names and Identifiers

• Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate
• (4,5-dibenzoyloxy-6-hydroxy-2-methyloxan-3-yl) benzoate
• 2,3,4-Tri-O-Benzoyl-L-Rhamnopyranose
• 6-Deoxymannopyranose 2,3,4-tribenzoate
• 7494-44-2
• L-Galactose, 6-deoxy-, 2,3,4-tribenzoate
• DTXSID90996443
• FT-0657096
• A827564
• (2S,3R,4R,5S)-4,5-bis(benzoyloxy)-6-hydroxy-2-methyloxan-3-yl benzoate
• NSC400292
• 2,3,4-Tri-O-benzoyl-6-deoxyhexopyranose
• A838279
• NSC-400292
• [2-methyl-6-oxidanyl-4,5-bis(phenylcarbonyloxy)oxan-3-yl] benzoate
• benzoic acid (4,5-dibenzoyloxy-6-hydroxy-2-methyl-3-oxanyl) ester

• Inchi： 1S/C27H24O8/c1-17-21(33-24(28)18-11-5-2-6-12-18)22(34-25(29)19-13-7-3-8-14-19)23(27(31)32-17)35-26(30)20-15-9-4-10-16-20/h2-17,21-23,27,31H,1H3
• InChI Key： UTEZHORWKBBBND-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 476.14712
• Monoisotopic Mass: 476.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.35
• Melting Point: 205-210 °C
• Boiling Point: 637.3°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.624
• PSA: 108.36

Mannopyranose, 6-deoxy-, 2,3,4-tribenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C